Cas no 18002-41-0 (Benzaldehyde, 2-nitro-4,5-bis(phenylmethoxy)-)

• Product name: Benzaldehyde, 2-nitro-4,5-bis(phenylmethoxy)-
• CAS No: 18002-41-0
• MF: C₂₁H₁₇NO₅
• MW: 363.36338
• CID: 1371037
• PubChem ID: 561831

Benzaldehyde, 2-nitro-4,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-nitro-4,5-bis(phenylmethoxy)-
• 2-nitro-4,5-bis(phenylmethoxy)benzaldehyde
• SCHEMBL4891360
• 18002-41-0
• 4,5-Bis(benzyloxy)-2-nitrobenzaldehyde #
• Benzaldehyde, 4,5-dibenzyloxy-2-nitro-
• CZNKDSCSXHFDPU-UHFFFAOYSA-N
• DTXSID00340130

• Inchi： InChI=1S/C21H17NO5/c23-13-18-11-20(26-14-16-7-3-1-4-8-16)21(12-19(18)22(24)25)27-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： CZNKDSCSXHFDPU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C(=C2)C=O)[N+](=O)[O-])OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 363.11071
• Monoisotopic Mass: 363.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 78.67